Cas no 2418595-85-2 (N-[(1S)-1-Cyano-2-methylpropyl]-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide)

• Product Name: N-[(1S)-1-Cyano-2-methylpropyl]-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide
• CAS No: 2418595-85-2
• MF: C₁₅H₁₄F₂N₄OS
• MW: 336.359668254852
• CID: 5415645
• PubChem ID: 146107633
• Update Time: 2025-05-19

N-[(1S)-1-Cyano-2-methylpropyl]-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1S)-1-Cyano-2-methylpropyl]-2-(3,5-difluoroanilino)-1,3-thiazole-4-carboxamide
• 2418595-85-2
• N-[(1S)-1-cyano-2-methylpropyl]-2-[(3,5-difluorophenyl)amino]-1,3-thiazole-4-carboxamide
• EN300-26687922
• Z2636345225
• N-[(1S)-1-Cyano-2-methylpropyl]-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide

• Inchi： 1S/C15H14F2N4OS/c1-8(2)12(6-18)20-14(22)13-7-23-15(21-13)19-11-4-9(16)3-10(17)5-11/h3-5,7-8,12H,1-2H3,(H,19,21)(H,20,22)/t12-/m1/s1
• InChI Key： WIGUBCINKZFILC-GFCCVEGCSA-N
• SMILES： S1C=C(C(N[C@H](C#N)C(C)C)=O)N=C1NC1=CC(F)=CC(F)=C1

Computed Properties

• Exact Mass: 336.08563858g/mol
• Monoisotopic Mass: 336.08563858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.90±0.46(Predicted)

Additional information on N-[(1S)-1-Cyano-2-methylpropyl]-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide

Professional Introduction to N-[(1S)-1-Cyano-2-methylpropyl]-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide (CAS No. 2418595-85-2)

N-[(1S)-1-Cyano-2-methylpropyl]-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2418595-85-2, represents a promising candidate for further exploration in drug discovery and development. The intricate molecular architecture of this compound, featuring a thiazole core substituted with various functional groups, makes it a subject of intense interest for researchers seeking novel therapeutic agents.

The thiazole ring is a heterocyclic structure that has been extensively studied for its biological activity. Thiazole derivatives are known for their broad spectrum of pharmacological effects, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of a cyano group at the 1-position and an amide linkage at the 4-position of the thiazole ring in N-[(1S)-1-Cyano-2-methylpropyl]-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide introduces additional layers of reactivity and potential biological activity. These modifications can influence the compound's solubility, metabolic stability, and interactions with biological targets.

The amine group at the 2-position, linked to a 3,5-difluorophenyl moiety, is particularly noteworthy. Fluorinated aromatic compounds are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. The specific substitution pattern on the phenyl ring can significantly alter the compound's pharmacokinetic profile and target specificity. Recent studies have highlighted the importance of fluorine atoms in modulating drug efficacy and resistance profiles, making this compound a valuable subject for further investigation.

In the context of current pharmaceutical research, N-[(1S)-1-Cyano-2-methylpropyl]-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide aligns with ongoing efforts to develop innovative therapeutic strategies. The compound's structural features suggest potential applications in treating various diseases, including those associated with inflammatory responses and cellular proliferation. Researchers are increasingly interested in exploring how structural modifications can enhance drug-like properties such as bioavailability, selectivity, and target engagement.

The stereochemistry of the compound is also an important consideration. The (1S) configuration at the 1-position indicates a specific three-dimensional arrangement of atoms that can influence how the molecule interacts with biological targets. Stereoisomers can exhibit vastly different pharmacological activities, making it crucial to understand the relationship between molecular structure and biological function. Advanced computational methods and experimental techniques are being employed to elucidate these relationships and optimize drug candidates.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like N-[(1S)-1-Cyano-2-methylpropyl]-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide. These techniques allow for greater flexibility in modifying molecular structures, enabling researchers to fine-tune properties such as solubility, potency, and selectivity. The ability to rapidly synthesize and test novel compounds has accelerated the drug discovery process and opened new avenues for therapeutic development.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a candidate for use in agrochemicals, materials science, and other industrial applications. The thiazole core is particularly versatile and can be incorporated into various functional materials due to its stability and reactivity. As research continues to uncover new uses for this class of compounds, N-[(1S)-1-Cyano-2-methylpropyl]-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide may play a significant role in multiple sectors.

In conclusion, N-[(1S)-1-Cyano-2-methylpropyl]-2-[(3,5-difluorophenyl)amino]-4-thiazolecarboxamide (CAS No. 2418595-85-2) is a multifaceted compound with considerable potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further exploration in drug discovery. As scientists continue to unravel the relationships between molecular structure and biological activity, compounds like this one will likely contribute significantly to advancements in medicine and related fields.